Cas no 913388-76-8 (2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)

• Product Name: 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• CAS No: 913388-76-8
• MF: C₁₈H₂₇BN₂O₄
• MW: 346.228985071182
• CID: 833332
• PubChem ID: 57355750
• Update Time: 2025-11-02

2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-borono-5-[3-(dimethylamino)propyl]-, 1-(1,1-dimethylethyl) ester
• [5-[3-(dimethylamino)propyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• 2-BORONO-5-[3-(DIMETHYLAMINO)PROPYL]-1H-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• 2-Borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl)ester
• (1-(tert-Butoxycarbonyl)-5-(3-(dimethylamino)propyl)-1H-indol-2-yl)boronic acid
• 913388-76-8
• 1H-Indole-1-carboxylic acid,2-borono-5-[3-(dimethylamino)propyl]-,1-(1,1-dimethylethyl)ester
• DTXSID30723290
• {1-(tert-Butoxycarbonyl)-5-[3-(dimethylamino)propyl]-1H-indol-2-yl}boronic acid

• Inchi： 1S/C18H27BN2O4/c1-18(2,3)25-17(22)21-15-9-8-13(7-6-10-20(4)5)11-14(15)12-16(21)19(23)24/h8-9,11-12,23-24H,6-7,10H2,1-5H3
• InChI Key： RBDBXNGTQSNMBO-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC2C=C(C=CC1=2)CCCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 346.20600
• Monoisotopic Mass: 346.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.93000
• LogP: 1.59850

Additional information on 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester

Comprehensive Overview of 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester (CAS No. 913388-76-8)

The compound 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester (CAS No. 913388-76-8) is a boronic acid derivative with significant potential in medicinal chemistry and organic synthesis. Its unique structure, featuring a borono group and a dimethylaminopropyl side chain, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by researchers in the field of organoboron chemistry. This compound is particularly relevant in the development of indole-based pharmaceuticals, a hot topic in drug discovery due to the indole scaffold's prevalence in bioactive molecules.

Recent trends in AI-driven drug discovery have highlighted the importance of boronic acid derivatives like 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester. Researchers often search for "boronic acid applications in drug design" or "indole derivatives in medicinal chemistry," underscoring the compound's relevance. Its tert-butyl ester moiety enhances stability, making it suitable for storage and handling, a practical advantage noted in laboratory forums and chemical synthesis discussions.

The dimethylaminopropyl group in this compound introduces basicity and potential for protonation, which can influence solubility and bioavailability—key considerations in pharmacokinetic optimization. This aligns with frequent queries about "improving drug solubility" and "amine-functionalized intermediates." Additionally, the borono group's role in targeted protein degradation (e.g., PROTACs) has garnered attention, as evidenced by rising searches for "boron in bioconjugation" and "indole-based PROTACs."

From a synthetic perspective, the compound's indole core is a privileged structure in heterocyclic chemistry, often explored for its electron-rich properties. Laboratories frequently inquire about "indole boronic ester synthesis" or "N-protected indole derivatives," reflecting its utility in multistep syntheses. The tert-butyl ester protection strategy is also a popular search term among organic chemists seeking carboxylic acid protection methods.

In summary, 2-borono-5-[3-(dimethylamino)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester (CAS No. 913388-76-8) bridges several cutting-edge research areas, from catalysis to drug discovery. Its design addresses common challenges like stability and functional group compatibility, making it a subject of ongoing interest in both academic and industrial settings.